N'-[(3-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 3-bromobenzoate
• InChI: InChI=1S/C16H15BrN2O4/c1-21-13-7-6-10(9-14(13)22-2)15(18)19-23-16(20)11-4-3-5-12(17)8-11/h3-9H,1-2H3,(H2,18,19)
• InChI Key: IHCMNXIOCFRWHS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=NOC(=O)C2=CC(=CC=C2)Br)N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C(=N/OC(=O)C2=CC(=CC=C2)Br)/N)OC
• Molecular Formula: C16H15BrN2O4
• Molecular Weight: 379.20 g/mol

Description

N-[(3-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide, also known as BBD, is a chemical compound that has attracted significant attention in scientific research. BBD is a synthetic molecule that has been synthesized through various methods. Its unique chemical structure has made it a promising candidate for various applications in scientific research.

Mechanism of Action

The mechanism of action of N'-[(3-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide is not fully understood. However, studies have shown that N'-[(3-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide can bind to proteins and metal ions, which may play a role in its biological activity. N'-[(3-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the brain.
Biochemical and Physiological Effects
N'-[(3-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has been shown to have various biochemical and physiological effects. Studies have shown that N'-[(3-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide can induce apoptosis, or programmed cell death, in cancer cells. N'-[(3-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has also been shown to have antioxidant activity, which may be beneficial in preventing oxidative damage in cells. Additionally, N'-[(3-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has been shown to have anti-inflammatory activity, which may be beneficial in treating inflammatory conditions.

Advantages and Limitations for Lab Experiments

N'-[(3-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has several advantages for lab experiments, including its high yield and purity, as well as its unique chemical structure, which makes it a promising candidate for various applications. However, N'-[(3-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide also has limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N'-[(3-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide. One area of research could focus on the development of N'-[(3-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide as a potential anticancer agent. Additionally, further studies could be conducted to fully understand the mechanism of action of N'-[(3-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide and its potential applications in other areas of scientific research. Finally, research could be conducted to develop new synthesis methods for N'-[(3-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide, which may improve its yield and purity.

Scientific Research Applications

N'-[(3-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has been used in various scientific research applications, including as a fluorescent probe for detecting the presence of metal ions such as copper and iron. N'-[(3-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has also been used as a ligand for binding to proteins, such as bovine serum albumin, and as a potential anticancer agent. Additionally, N'-[(3-bromobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has been used in the synthesis of other compounds, such as chalcones and benzimidazoles.